Cas no 78389-87-4 (Zinc, chloro[(trimethylsilyl)ethynyl]-)

• Product Name: Zinc, chloro[(trimethylsilyl)ethynyl]-
• CAS No: 78389-87-4
• MF: C₅H₉ClSiZn
• MW: 198.072458028793
• CID: 534575
• PubChem ID: 11805675
• Update Time: 2025-04-24

Zinc, chloro[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, chloro[(trimethylsilyl)ethynyl]-
• chlorozinc(1+),ethynyl(trimethyl)silane
• 78389-87-4
• [2-(chlorozincio)ethynyl]trimethylsilane
• Trimethylsilylethynylzinc chloride
• (trimethylsilyl)ethynylzinc chloride

• Inchi： 1S/C5H9Si.ClH.Zn/c1-5-6(2,3)4;;/h2-4H3;1H;/q-1;;+2/p-1
• InChI Key： ODBFHNBEIUVFJZ-UHFFFAOYSA-M
• SMILES： [Zn+]Cl.[Si](C#[C-])(C)(C)C

Computed Properties

• Exact Mass: 195.94500
• Monoisotopic Mass: 195.945346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: -1.54490

Additional information on Zinc, chloro[(trimethylsilyl)ethynyl]-

Exploring Zinc, chloro[(trimethylsilyl)ethynyl]- (CAS 78389-87-4): Properties, Applications, and Innovations

In the realm of organometallic chemistry, Zinc, chloro[(trimethylsilyl)ethynyl]- (CAS 78389-87-4) stands out as a versatile compound with unique structural and reactive properties. This compound, often referred to as trimethylsilylethynylzinc chloride, combines the reactivity of zinc with the stabilizing effects of the trimethylsilyl group, making it a valuable reagent in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in facilitating carbon-carbon bond formation, a cornerstone in the synthesis of complex organic molecules.

The molecular structure of Zinc, chloro[(trimethylsilyl)ethynyl]- features a zinc atom bonded to a chloro ligand and a trimethylsilylethynyl group. This configuration imparts remarkable stability while maintaining high reactivity in cross-coupling reactions. The presence of the trimethylsilyl moiety not only enhances the compound's solubility in organic solvents but also protects the ethynyl group from unwanted side reactions. Such characteristics make it an indispensable tool in modern organic synthesis, particularly in the construction of alkynes and conjugated systems.

One of the most compelling applications of Zinc, chloro[(trimethylsilyl)ethynyl]- is its use in Sonogashira coupling reactions, a widely employed method for forming carbon-carbon bonds between sp²-hybridized carbon atoms and terminal alkynes. The compound's ability to act as a nucleophilic ethynyl source under mild conditions has made it a favorite among chemists working on pharmaceuticals, agrochemicals, and advanced materials. Recent studies have also explored its potential in click chemistry, where its efficiency and selectivity are leveraged to build complex molecular architectures with precision.

The growing demand for Zinc, chloro[(trimethylsilyl)ethynyl]- is closely tied to advancements in green chemistry and sustainable synthesis. As industries strive to reduce their environmental footprint, this compound offers a greener alternative to traditional reagents that often require harsh conditions or generate toxic byproducts. Its compatibility with catalytic systems and ability to operate under ambient conditions align perfectly with the principles of atom economy and energy efficiency, making it a topic of interest in academic and industrial research alike.

From a commercial perspective, the market for trimethylsilylethynylzinc chloride is expanding, driven by its applications in drug discovery and material science. Pharmaceutical companies utilize this compound to synthesize key intermediates for active pharmaceutical ingredients (APIs), while material scientists exploit its reactivity to develop novel polymers and conductive materials. The compound's role in the synthesis of OLED materials and organic semiconductors has further bolstered its importance in cutting-edge technologies.

Safety and handling of Zinc, chloro[(trimethylsilyl)ethynyl]- are critical considerations for laboratory and industrial use. While the compound is not classified as hazardous under standard conditions, proper storage in anhydrous environments and under inert atmospheres is essential to maintain its stability. Researchers often emphasize the importance of using glove boxes or Schlenk lines when working with this reagent to prevent moisture-induced degradation.

Looking ahead, the future of Zinc, chloro[(trimethylsilyl)ethynyl]- appears promising, with ongoing research exploring its potential in nanotechnology and bioconjugation. Its ability to serve as a building block for functionalized surfaces and biomolecular probes opens new avenues in diagnostics and therapeutic development. As synthetic methodologies continue to evolve, this compound is poised to play a pivotal role in the next generation of chemical innovations.

For those seeking detailed technical data on CAS 78389-87-4, reputable chemical databases and supplier catalogs provide comprehensive information on its physical properties, spectral data, and recommended handling procedures. Academic literature also offers numerous examples of its application in complex syntheses, serving as a valuable resource for chemists aiming to harness its full potential.